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Compound of Interest

Compound Name: DFHO

Cat. No.: B607086 Get Quote

This guide provides comprehensive safety and handling guidelines for 3,5-difluoro-4-

hydroxybenzylidene imidazolinone-2-oxime (DFHO) powder, intended for researchers,

scientists, and drug development professionals. Given that the toxicological properties of

DFHO have not been thoroughly investigated, a cautious approach is paramount.[1]

Chemical and Physical Properties
DFHO is a fluorophore that exhibits fluorescence upon binding to specific RNA aptamers.[2][3]

It is utilized in live-cell imaging and other in-vitro assays.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b607086?utm_src=pdf-interest
https://www.benchchem.com/product/b607086?utm_src=pdf-body
https://www.benchchem.com/product/b607086?utm_src=pdf-body
https://documents.tocris.com/pdfs/tocris_msds/6434_sds.pdf?1758249477
https://www.benchchem.com/product/b607086?utm_src=pdf-body
https://www.biosynth.com/p/VGC81534/1420815-34-4-dfho
https://lucernatechnologies.com/product/dfho/
https://lucernatechnologies.com/product/dfho/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Name

4-(3,5-difluoro-4-

hydroxybenzylidene)-1-methyl-

5-oxo-4,5-dihydro-1H-

imidazole-2-carbaldehyde

oxime

[1][3]

Synonyms DFHO [4][5]

CAS Number 1420815-34-4 [1][2][3][4][5][6]

Molecular Formula C₁₂H₉F₂N₃O₃ [2][3][4]

Molecular Weight 281.21 g/mol [2][4]

Appearance

White free-flowing powder

(Assumed based on typical

purified small molecules)

Storage Temperature

Powder: Store at -20°C or

below.[5][7] In solvent: Store at

-80°C.[5]

Stability
Stable for 2 years in the dark

at -20°C.[3]

Hazard Identification and Precautionary Measures
The chemical, physical, and toxicological properties of DFHO have not been fully elucidated.[1]

Therefore, it should be handled as a potentially hazardous substance.

Potential Health Effects:

Ingestion: May cause irritation of the throat.[1]

Skin Contact: May cause mild irritation.[1]

Eye Contact: May cause irritation and redness.[1]

Inhalation: Avoid breathing dust, as it may cause respiratory tract irritation.[1][6]
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Fire Hazards: In case of fire, DFHO may decompose and emit toxic fumes.[1][5]

Experimental Protocols
Proper PPE is mandatory when handling DFHO powder. The following workflow ensures

minimal exposure.

Preparation Area Handling Area (Fume Hood) Post-Handling

Enter Lab Wear Lab Coat Don Chemical-Resistant
Gloves (BS EN 374)

Work Inside a
Certified Fume HoodWear Safety Goggles Remove Gloves

Using Proper Technique
Wash Hands
Thoroughly Exit Lab

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) workflow for handling DFHO powder.

DFHO is often used in biological experiments after being dissolved in a suitable solvent,

typically Dimethyl Sulfoxide (DMSO).[8][9]

Materials:

DFHO powder

Anhydrous DMSO

Vortex mixer

Calibrated analytical balance

Chemical fume hood

Appropriate PPE (lab coat, safety goggles, chemical-resistant gloves)

Sterile microcentrifuge tubes or vials

Procedure:
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Preparation: Perform all steps within a chemical fume hood to avoid inhalation of powder and

contact with skin.

Weighing: Tare a sterile, pre-labeled microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of DFHO powder into the tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube to achieve the

desired stock concentration (e.g., 10 mM).

Dissolution: Secure the cap firmly and vortex the solution until the DFHO powder is

completely dissolved. Gentle warming in a water bath (not exceeding 37°C) or brief

sonication can be used to aid dissolution if precipitation occurs.[8][9]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store the stock solution at -80°C for long-term stability.[5] It is recommended to

prepare and use working solutions on the same day.[8]
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Caption: Experimental workflow for preparing a DFHO stock solution in DMSO.
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Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. Seek

medical attention if irritation develops.

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person. Seek immediate medical attention.[1]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.

Spill Cleanup:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Wear appropriate PPE.

Cover the spill with an absorbent material.

Sweep up the material and place it in a suitable, sealed container for disposal.

Do not let the product enter drains.[1]

Waste Disposal: Dispose of waste material in accordance with national, state, and local

regulations for hazardous or toxic wastes.[1]
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Caption: Decision tree for emergency procedures involving DFHO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b607086?utm_src=pdf-body-img
https://www.benchchem.com/product/b607086?utm_src=pdf-body
https://www.benchchem.com/product/b607086?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. documents.tocris.com [documents.tocris.com]

2. DFHO | 1420815-34-4 | VGC81534 | Biosynth [biosynth.com]

3. lucernatechnologies.com [lucernatechnologies.com]

4. (E)-4-((Z)-3,5-difluoro-4-hydroxybenzylidene)-1-methyl-5-oxo-4,5-dihydro-1H-imidazole-2-
carbaldehyde oxime | C12H9F2N3O3 | CID 71492924 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. DFHO|1420815-34-4|MSDS [dcchemicals.com]

6. targetmol.com [targetmol.com]

7. shop.lucerna-chem.ch [shop.lucerna-chem.ch]

8. researchgate.net [researchgate.net]

9. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
DFHO Powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607086#safety-and-handling-guidelines-for-dfho-
powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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